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Compound of Interest

Compound Name: 2-Bromoacrylic acid

Cat. No.: B080475

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and
is not a substitute for a formal Safety Data Sheet (SDS). Due to the limited availability of
specific toxicological data for 2-bromoacrylic acid, this guide incorporates data from the
structurally related and well-studied compounds, acrylic acid and bromoacetic acid, to provide a
comprehensive hazard assessment. This information should be used for comparative purposes
and interpreted with caution. Always refer to the official SDS and conduct a thorough risk
assessment before handling 2-bromoacrylic acid.

Introduction

2-Bromoacrylic acid (2-BAA), a halogenated unsaturated carboxylic acid, is a reactive
chemical intermediate with potential applications in pharmaceutical synthesis and materials
science. Its structure, combining an acrylic acid moiety with a bromine substituent, suggests a
significant potential for biological activity and associated hazards. This guide provides an in-
depth overview of the known and potential hazards associated with 2-bromoacrylic acid
exposure, drawing upon available data for the compound and its structural analogs, acrylic acid
and bromoacetic acid.

Physicochemical Properties

Understanding the physicochemical properties of 2-bromoacrylic acid is crucial for safe
handling and storage.
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Property Value Reference
Chemical Formula C3HsBrO:2 [1112]
Molecular Weight 150.96 g/mol [1]

CAS Number 10443-65-9 [1]
Appearance Solid

Melting Point 62-65 °C

Solubility Soluble in DMSO and 3]

sparingly soluble in Methanol.

Storage Temperature

Refrigerator, under inert

atmosphere, hygroscopic.

[3]

Hazard Identification and GHS Classification

2-Bromoacrylic acid is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Hazard Class Category Hazard Statement
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage
Serious Eye Damage/Eye 1 H314: Causes severe skin
Irritation burns and eye damage
) o H317: May cause an allergic
Skin Sensitization 1 ] )
skin reaction
Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation

(Data sourced from multiple reports to the European Chemicals Agency C&L Inventory)[1]

Signal Word: Danger
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Summary of Toxicological Data (Comparative
Analysis)

Due to the scarcity of publicly available quantitative toxicological data for 2-bromoacrylic acid,
this section presents data for the structurally related compounds, acrylic acid and bromoacetic
acid. This information provides a basis for understanding the potential toxicity of 2-
bromoacrylic acid.

Table 4.1: Acute Oral Toxicity

Compound Species LD50 (mg/kg) Reference
Acrylic Acid Rat 357 - 1500 [4]
Bromoacetic Acid Rat 50 [5]

ble 4.2- | Toxici

Compound Species LD50 (mg/kg) Reference
Acrylic Acid Rabbit >2,000 [4]
Bromoacetic Acid Rabbit 59.9 [6]

ble 4.3: halati .

Compound Species LC50 (mgl/L/4h) Reference
Acrylic Acid Rat >5.1 [4]
Bromoacetic Acid Not available Not available

Experimental Protocols for Hazard Assessment

The toxicological data presented for the comparative compounds are typically generated
following standardized experimental protocols, such as those established by the Organisation
for Economic Co-operation and Development (OECD).

Acute Oral Toxicity Testing (OECD 423)
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This protocol is designed to determine the acute oral toxicity of a substance.

Preparation

Animal Selection
(e.g., Rats, single sex)

l

Fasting
(Overnight, water ad libitum)

l

Dose Preparation
(Substance in appropriate vehicle)

Administration| & Observation

Dose Administration
(Oral gavage, single dose)

l

Observation (Initial)
(First few hours for clinical signs)

:

Observation (Long-term)
(Daily for 14 days for mortality and signs of toxicity)

Data Avnalysis

Necropsy
(Gross pathological examination of all animals)

l

Data Evaluation
(Assessment of mortality and toxic effects)

l

LD50 Estimation & Classification

Click to download full resolution via product page
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OECD 423 Acute Oral Toxicity Testing Workflow.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric method used to assess the metabolic activity of cells, which is
an indicator of cell viability and cytotoxicity.
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Cell Culture

Cell Seeding
(Plate cells in 96-well plates)

'

Cell Adherence
(Incubate for 24 hours)

Treatment

Compound Exposure
(Treat cells with various concentrations of test substance)

'

Incubation
(Incubate for a defined period, e.g., 24 hours)

Assay
v

MTT Addition
(Add MTT reagent to each well)

'

Formazan Formation
(Incubate for 2-4 hours)

'

Solubilization
(Add solubilizing agent to dissolve formazan crystals)

Readout
\

Absorbance Measurement
(Read absorbance at ~570 nm)

'

Data Analysis
(Calculate cell viability and IC50)

Click to download full resolution via product page

MTT Assay Experimental Workflow.
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Potential Signaling Pathways Involved in Toxicity

While specific signaling pathways for 2-bromoactrylic acid have not been elucidated, the
known reactivity of a,3-unsaturated carbonyl compounds (a class to which acrylic acid belongs)
and alkylating agents (a property of bromoacetic acid) suggests potential mechanisms of
toxicity. A plausible pathway involves the induction of oxidative stress and subsequent cellular

responses.

Exposure & Cellular Entry

2-Bromoacrylic Acid Exposure

Oxidative Stress Inducti

Generation of Reactive Oxygen Species (ROS)

Depletion of Glutathione (GSH)

utdr Stress Response

Activation of Nrf2 Pathway

Upregulation of Antioxidant Enzymes
(e.g., HO-1, NQO1)

Cellular Outcome

Cell Survival / Adaptation Inflammation Apoptosis / Necrosis

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b080475?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Postulated Oxidative Stress-Mediated Toxicity Pathway.

Safe Handling and Emergency Procedures

Given the hazardous nature of 2-bromoacrylic acid, strict adherence to safety protocols is
mandatory.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[7]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat.[7]

o Respiratory Protection: Use in a well-ventilated area or with a certified fume hood. If
inhalation risk is high, use a NIOSH-approved respirator with an appropriate cartridge.[7]

Handling and Storage

o Handle in a well-ventilated area, preferably in a chemical fume hood.[7]
» Avoid contact with skin, eyes, and clothing.[7]

o Store in a cool, dry, well-ventilated area away from incompatible materials such as oxidizing
agents.[7]

o Keep container tightly closed.[7]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[7]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[7]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

Conclusion

2-Bromoacrylic acid is a hazardous chemical that requires careful handling and the
implementation of stringent safety protocols. It is corrosive to the skin and eyes, a potential skin
sensitizer, and an irritant to the respiratory system. While specific toxicological data for 2-
bromoacrylic acid is limited, information from structurally similar compounds, acrylic acid and
bromoacetic acid, suggests a potential for significant toxicity. Researchers, scientists, and drug
development professionals must exercise extreme caution, utilize appropriate personal
protective equipment, and work in well-ventilated areas to minimize the risk of exposure. In the
event of exposure, immediate and appropriate first aid measures should be taken, and medical
attention should be sought. Further research is needed to fully characterize the toxicological
profile and mechanism of action of 2-bromoacrylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Hazards of 2-
Bromoacrylic Acid Exposure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080475#hazards-associated-with-2-bromoacrylic-
acid-exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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